Cas no 2172056-79-8 (9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane)

9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane structure
2172056-79-8 structure
Product Name:9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane
CAS No:2172056-79-8
MF:C16H31NO
MW:253.423444986343
CID:6036631
PubChem ID:165606724
Update Time:2023-12-29

9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

    • 9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane
    • 2172056-79-8
    • 9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.6]dodecane
    • EN300-1638989
    • Inchi: 1S/C16H31NO/c1-13(2)6-7-15-16(18-12-11-17-15)9-4-5-14(3)8-10-16/h13-15,17H,4-12H2,1-3H3
    • InChI Key: ILQSYBILBQZHKP-UHFFFAOYSA-N
    • SMILES: O1CCNC(CCC(C)C)C21CCCC(C)CC2

Computed Properties

  • Exact Mass: 253.240564612g/mol
  • Monoisotopic Mass: 253.240564612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 21.3Ų

9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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Enamine
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Enamine
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